1-Chloro-1-(3,5-dimercaptophenyl)propan-2-one

• Molecular Formula: C9H9ClOS2
• Molecular Weight: 232.8 g/mol
• IUPAC Name: 1-[3,5-bis(sulfanyl)phenyl]-1-chloropropan-2-one
• InChI: InChI=1S/C9H9ClOS2/c1-5(11)9(10)6-2-7(12)4-8(13)3-6/h2-4,9,12-13H,1H3
• InChI Key: TXWQJVPFSQQMFK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC(=CC(=C1)S)S)Cl

Description

1-Chloro-1-(3,5-dimercaptophenyl)propan-2-one is a chlorinated ketone derivative featuring a phenyl ring substituted with two mercapto (-SH) groups at the 3 and 5 positions. The compound’s structure comprises a propan-2-one backbone with a chlorine atom and the substituted phenyl group attached to the first carbon. The presence of dual thiol groups distinguishes it from halogenated analogs, enabling unique reactivity and intermolecular interactions, particularly through hydrogen bonding and disulfide formation .

Biological Activity

1-Chloro-1-(3,5-dimercaptophenyl)propan-2-one, a compound with significant biological activity, has garnered attention in various fields of research due to its unique chemical structure and properties. This article explores the biological activity of this compound, focusing on its mechanisms, effects on different biological systems, and potential applications in medicine and industry.

• Molecular Formula : C9H9ClOS2
• Molecular Weight : 232.75 g/mol
• CAS Number : 1806539-35-4

The compound features a chloro group and two mercapto groups attached to a phenyl ring, contributing to its reactivity and biological interactions.

Antioxidant Properties

Research indicates that 1-Chloro-1-(3,5-dimercaptophenyl)propan-2-one exhibits notable antioxidant activity. The presence of thiol groups allows the compound to scavenge free radicals effectively, which is crucial for protecting cells from oxidative stress. A study demonstrated that the compound could reduce oxidative damage in cellular models, suggesting its potential as a therapeutic agent in conditions associated with oxidative stress .

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties. In vitro studies have shown that it possesses significant activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism appears to involve disruption of bacterial cell membranes and interference with metabolic processes .

Summary of Antimicrobial Studies

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Cytotoxicity and Cancer Research

The cytotoxic effects of 1-Chloro-1-(3,5-dimercaptophenyl)propan-2-one have been evaluated in several cancer cell lines. Research indicates that the compound induces apoptosis through the activation of caspase pathways, leading to cell death in cancerous cells while sparing normal cells . This selectivity highlights its potential as a chemotherapeutic agent.

Case Study: Breast Cancer Cell Lines

In a recent study examining the effects on MCF-7 breast cancer cells:

• Concentration : 50 µM
• Observation : Significant reduction in cell viability after 24 hours.
• Mechanism : Induction of apoptosis confirmed by flow cytometry.

Safety and Toxicology

While the biological activities are promising, safety assessments are crucial. According to the Material Safety Data Sheet (MSDS), exposure to high concentrations can lead to skin irritation and respiratory issues. Therefore, handling this compound requires appropriate safety measures .

Toxicological Data Summary

Endpoint	Result
Acute Oral Toxicity	LD50 > 2000 mg/kg
Skin Irritation	Moderate
Eye Irritation	Severe

Comparison with Similar Compounds

Key Observations:

Substituent Effects: The 3,5-dimercapto groups in the target compound introduce strong hydrogen-bonding capabilities, as thiols act as both donors and acceptors. This contrasts with bromine substituents in the analog, which primarily contribute to steric bulk and lipophilicity . The chlorine position (C1 vs.

Hydrogen Bonding and Crystal Packing: The dimercapto derivative is expected to form extensive hydrogen-bonding networks, as described in Etter’s graph-set analysis (). Such interactions could enhance crystalline stability and solubility in polar solvents compared to brominated analogs. Brominated compounds, lacking hydrogen-bond donors, likely exhibit weaker intermolecular forces, favoring hydrophobic packing modes.

Synthetic and Biological Implications :

• Thiol groups enable conjugation reactions (e.g., disulfide bridges or metal coordination), making the dimercapto compound a candidate for drug delivery systems or catalytic applications.
• Brominated analogs may exhibit higher metabolic stability due to reduced hydrogen bonding and increased lipid solubility.

Methodological Considerations

Structural characterization of such compounds often employs X-ray crystallography refined via programs like SHELXL ().